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Compound of Interest

L(-)-alpha-Dimethylamino-epsilon-
Compound Name:
capro-lactam

CAS No.: 88764-68-5

Cat. No.: B3295419

Get Quote

Executive Summary

This application note details the one-pot catalytic conversion of L-Lysine to

-dimethylamino-

-caprolactam (DMAC). While traditionally synthesized via multi-step protection/deprotection
strategies, recent advancements in bifunctional catalysis allow for a direct transformation using
methanol as both the solvent and the methylating agent.

This protocol focuses on the Ir/H-Beta zeolite catalyzed route, a "green” methodology that
couples acid-catalyzed cyclization with metal-catalyzed reductive alkylation (borrowing
hydrogen methodology). This molecule serves as a critical chiral intermediate for
peptidomimetics and a precursor to bio-based caprolactam (Nylon-6 monomer).

Key Advantages[1][2][3]

+ Atom Economy: Utilizes methanol for in situ methylation, eliminating toxic methyl halides or
unstable formaldehyde sources.
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» Process Efficiency: Combines cyclization (lactamization) and N-methylation in a single
reactor.[1]

» Sustainability: Valorizes bio-derived L-lysine into high-value nitrogen heterocycles.

Scientific Basis & Mechanism[5][6][7]

The transformation relies on a bifunctional catalyst system comprising a noble metal (Iridium)
supported on an acidic zeolite (H-Beta).[2] The reaction proceeds through a cascade
mechanism:

» Acid-Catalyzed Cyclization: The Brgnsted acid sites of the H-Beta zeolite facilitate the
intramolecular condensation of the

-amino group of L-lysine with its carboxylic acid, forming the seven-membered lactam ring (
-amino-
-caprolactam, ACL).

o Dehydrogenation of Methanol: The Iridium (Ir) nanoparticles catalyze the dehydrogenation of
methanol to formaldehyde-like surface species and hydrogen.

¢ Reductive Alkylation (N-Methylation): The

-amino group of the lactam condenses with the generated formaldehyde species to form an
imine, which is immediately hydrogenated (using the hydrogen "borrowed" from methanol) to
form the N-methyl and subsequently N,N-dimethyl derivative (DMAC).

Critical Control Point: This reaction is the first stage of a pathway often used to make
Caprolactam (CPL) via C-N bond hydrogenolysis.[1][3] To isolate DMAC, the reaction must be
kinetically controlled—stopped after methylation but before the hydrogenolysis of the exocyclic
C-N bond occurs.

Mechanistic Pathway Diagram
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Figure 1: Reaction pathway for the one-pot synthesis of DMAC from Lysine.[1][3] Green path
indicates the target workflow; dashed red path indicates the over-reduction to be avoided.

Experimental Protocol
Materials & Equipment

e Reactants:
o L-Lysine monohydrochloride (=98% purity).[4]
o Methanol (Anhydrous, =99.8%).
o Hydrogen gas (High purity).

o Catalyst:

o 2% Ir/H-Beta Zeolite: Prepared via incipient wetness impregnation of H-Beta zeolite (Si/Al
ratio ~25-150) with chloroiridic acid (

), followed by calcination (550°C) and reduction.
e Equipment:

o High-pressure autoclave reactor (e.g., Parr 4848, Hastelloy construction recommended).

[5]
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o Mechanical stirrer.[5]

o Temperature controller.[5][6]

Catalyst Preparation (Pre-requisite)

Note: Commercial Ir/C can be used but offers lower selectivity than Ir/H-Beta due to the lack of
proximate acid sites required for the initial cyclization.

Impregnation: Dissolve

(calculated for 2 wt% Ir loading) in deionized water. Add dropwise to dry H-Beta zeolite
powder while mixing.

e Drying: Dry the paste at 80°C for 12 hours.
o Calcination: Heat at 550°C in air for 4 hours (ramp 2°C/min).
 Activation: Prior to use, reduce the catalyst under

flow at 400°C for 3 hours.

One-Pot Synthesis Procedure

Step 1: Reactor Loading
o Charge the autoclave with L-Lysine (0.2 g, ~1.37 mmol) and 2% Ir/H-Beta catalyst (0.1 g).[5]

e Add Anhydrous Methanol (20 mL). The high dilution helps prevent intermolecular
polymerization of lysine.

Step 2: Inerting and Pressurization
o Seal the reactor. Purge with

(3 times) to remove oxygen.

e Purge with

(3 times).
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e Pressurize the reactor with

to 20 bar.

o Note: Hydrogen is required to maintain the metallic state of Ir and facilitate the
hydrogenation of the imine intermediate.

Step 3: Reaction

e Set stirring to 600-800 rpm.

o Heat the reactor to 250°C.

o Caution: Methanol becomes supercritical/near-critical at these conditions. Ensure the
reactor is rated for >100 bar to be safe (typical operating pressure will rise to ~60-70 bar
due to solvent vapor pressure).

e Reaction Time: Maintain temperature for 30—60 minutes.

o Critical: Prolonged heating (>1 hour) promotes the cleavage of the dimethylamino group,
yielding Caprolactam. Stop early to maximize DMAC.

Step 4: Workup

Cool the reactor to room temperature using an ice bath or internal cooling coil.

Vent the excess gases carefully.

Filtration: Filter the reaction mixture (0.22 um PTFE filter) to recover the heterogeneous
catalyst (catalyst can often be recycled).

Concentration: Remove methanol under reduced pressure (Rotary Evaporator, 40°C).

Purification (If required)

The crude residue typically contains DMAC (major), unreacted Lysine Lactam, and trace
Caprolactam.
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o Extraction: Dissolve residue in water/brine and extract with Chloroform or Dichloromethane

(DMAC is moderately lipophilic compared to lysine).

Flash Chromatography: Silica gel; Eluent:

(95:5 to 90:10) with 1%

Data Analysis & Validation
Quantitative Specifications

-Caprolactam (Over-reaction)

Parameter Specification Method
Appearance White to pale yellow solid/oil Visual
Purity (Target) >95% GC-FID / HPLC
Yield (Isolated) 50-60% (optimized for DMAC)  Gravimetric

] ) -Amino-
Major Impurity LC-MS

-Caprolactam (Under-reaction)

Major Impurity GC-MS

Analytical Characterization

1.

Gas Chromatography (GC):

Column: HP-5 or FFAP capillary column.

Differentiation: DMAC elutes significantly later than Caprolactam due to higher molecular

weight and polarity.

Retention Order: Caprolactam <

-Amino-Caprolactam < DMAC.

. NMR Spectroscopy (
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NMR,
):

» Diagnostic Signal (DMAC): Look for a strong singlet at

~2.3-2.4 ppm corresponding to the
group (6 protons).

e Ring Protons: Multiplets in the 1.2—-3.2 ppm range characteristic of the caprolactam ring.
o Alpha-Proton: A dd or multiplet around

3.0-3.5 ppm, shifted by the dimethylamino group.

Process Workflow Diagram
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Figure 2: Operational workflow for the high-pressure catalytic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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